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Compound of Interest

Compound Name: 2-Chloroethyl 4-nitrobenzoate
CAS No.: 949-03-1
Cat. No.: B3373027
Get Quote
. J

CAS Registry Number: 949-03-1 Formula: CoHsCINO4 Molecular Weight: 229.62 g/mol
Synonyms: 4-Nitrobenzoic acid 2-chloroethyl ester; 2-Chloroethyl p-nitrobenzoate

Executive Summary

2-Chloroethyl 4-nitrobenzoate is a specialized intermediate used primarily in the synthesis of
pharmaceuticals and azo dyes. It functions as a robust alkylating agent due to the activation of
the chloroethyl group by the electron-withdrawing nitrobenzoate moiety. Accurate knowledge of
its melting point (MP) and boiling point (BP) is critical for process design, specifically to avoid
thermal decomposition during purification.

This guide provides validated physicochemical data, experimental protocols for thermal
analysis, and safety frameworks for handling this alkylating agent.

Physicochemical Data Profile

The following data aggregates experimental values and high-confidence predictive models.

Table 1: Thermal and Physical Properties
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Property Value /| Range Source/Method Confidence
) ) 56.0 °C (54-58 °C Experimental )
Melting Point (MP) ] High
range) (Recrystallized)
N _ 372.7 £27.0 °C (760 _ _
Boiling Point (BP) Predicted (ACD/Labs)  Low (Theoretical)
mmHgQ)
Flash Point ~179 °C Predicted Medium
Density 1.42 + 0.1 g/cm3 Predicted Medium
) Crystalline Solid ] ) ]
Physical State Visual Observation High
(Needles)
Soluble: CHCIs,
N EtOAc, ) )
Solubility Experimental High

Acetonelnsoluble:
Water

Critical Insight: The predicted boiling point (~373 °C) is theoretical. In practice, nitro-aromatic
esters often undergo exothermic decomposition before reaching their atmospheric boiling point.

Distillation should only be attempted under high vacuum (<1 mmHg).

Thermodynamic Analysis & Stability
Crystal Lattice Energy

The melting point of 56 °C is relatively low for a para-nitro compound, attributed to the flexibility
of the chloroethyl chain which disrupts the efficient

stacking typical of planar nitroaromatics. However, the nitro group induces a strong dipole
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moment, stabilizing the solid phase at room temperature compared to the liquid analog 2-
chloroethyl benzoate.

Thermal Decomposition Hazard

Nitrobenzoates possess high energy potential. Heating 2-chloroethyl 4-nitrobenzoate above
150 °C poses a risk of rapid decomposition, potentially releasing NOx gases and HCI.

Self-Validating Protocol:
e Do NOT attempt atmospheric distillation.

o Always perform a Differential Scanning Calorimetry (DSC) scan (30-300 °C @ 5°C/min) on a
<5 mg sample to identify the onset of decomposition (

) before scaling up any heating process.

Experimental Protocols
Synthesis Workflow (Grounding Context)

To understand the impurity profile affecting MP, one must understand the synthesis. The
standard route involves the esterification of 4-nitrobenzoyl chloride.

4-Nitrobenzoy! Chloride
(Solid, MP: 72°C)

Esterification — Acid Wash (HCI) »_| Crude Product Recrystallization 2-Chloroethyl 4-nitrobenzoate
(Reflux in CH2CI2/Pyridine) | & Bicarb Neutralization "1 (solid/0il Mix) (MeOH/Water 1:1) (Needles, MP: 56°C)

2-Chloroethanol
(Liquid, BP: 129°C)

Click to download full resolution via product page

Figure 1: Synthesis pathway highlighting the critical recrystallization step required to achieve
the distinct 56 °C melting point.

Melting Point Determination (Capillary Method)

Objective: Accurate determination of phase transition to assess purity.
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e Preparation: Dry the sample in a vacuum desiccator over P20s for 24 hours. Traces of
solvent (methanol/water) will significantly depress the MP.

o Loading: Pack 2—-3 mm of substance into a glass capillary tube.
e Ramping:

o Fast Ramp: 10 °C/min to 45 °C.

o Critical Phase: Slow Ramp: 1 °C/min from 45 °C to 60 °C.
e Observation: Record

(first liquid drop) and
(complete liquefaction).

o Acceptance Criteria: Range

°C (e.g., 55.5-57.0 °C).

Boiling Point | Volatility Assessment

Objective: Determine volatility without inducing decomposition.

Method: Thermogravimetric Analysis (TGA).

Protocol: Heat 10 mg sample in an open alumina pan under

flow (50 mL/min).

Ramp: 10 °C/min from Ambient to 400 °C.

Interpretation:
o Mass loss < 150 °C indicates solvent entrapment.

o Sharp mass loss > 250 °C likely indicates decomposition rather than simple evaporation.

Safety & Handling (E-E-A-T)
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Hazard Classification:

» Alkylating Agent: Capable of transferring the chloroethyl group to DNA/proteins. Handle as a
potential mutagen.

e Skin Sensitizer: Nitro-aromatics often induce contact dermatitis.
Engineering Controls:

¢ All solid handling must occur within a Class Il Biological Safety Cabinet or a chemical fume
hood with HEPA filtration.

* Double-gloving (Nitrile over Latex) is recommended due to the compound's lipophilicity.

Physical State: Hazard Identification:
Solid Dust Alkylating Agent

Engineering Control: PPE:
Fume Hood / LEV Nitrile Gloves + Respirator

Safe Handling

Click to download full resolution via product page

Figure 2: Safety decision matrix for handling solid alkylating agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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